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For Researchers, Scientists, and Drug Development Professionals

Peroxynitric acid (HO₂NO₂), also known as PNA, is a reactive nitrogen species that plays a

crucial role as a reservoir for both hydrogen oxides (HOₓ) and nitrogen oxides (NOₓ) in

atmospheric chemistry.[1] Its formation and decomposition pathways are of significant interest

due to their impact on tropospheric ozone formation and the overall oxidative capacity of the

atmosphere.[1] In biological systems, related peroxynitrites (ONOO⁻) are known for their potent

oxidizing and nitrating properties, implicated in various physiological and pathological

processes. This guide provides an in-depth technical overview of the core formation and

decomposition mechanisms of peroxynitric acid, complete with quantitative data, detailed

experimental protocols, and pathway visualizations.

Core Formation Pathway
The primary formation route for peroxynitric acid in the gas phase is the termolecular

association reaction of the hydroperoxyl radical (HO₂) with nitrogen dioxide (NO₂), stabilized by

a third body (M), such as N₂ or O₂.[1][2][3][4]
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Reaction: HO₂ + NO₂ + M ⇌ HO₂NO₂ + M[2][3]

This reaction is reversible, with the forward reaction being favored at lower temperatures and

higher pressures.[1][4]
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Decomposition Pathways
Peroxynitric acid undergoes decomposition through several key pathways, including thermal

decomposition, photolysis, and reactions with other atmospheric species.

Thermal Decomposition
The thermal decomposition of PNA is a significant loss mechanism, particularly in the lower

troposphere.[1] It is the reverse of the formation reaction, yielding HO₂ and NO₂.[5]

Reaction: HO₂NO₂ + M → HO₂ + NO₂ + M

The rate of thermal decomposition is highly dependent on temperature.[6][7][8]

Quantitative Data for Thermal Decomposition
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Photolysis
Photodissociation is another critical removal pathway for PNA, especially in the upper

troposphere and lower stratosphere.[8][9] PNA can absorb ultraviolet and near-infrared

radiation, leading to its dissociation.

Reaction: HO₂NO₂ + hν → Products

The primary products of UV photolysis are the hydroxyl radical (OH) and the nitrogen trioxide

radical (NO₃). Infrared photolysis, primarily through the excitation of the OH stretching

overtone, also contributes to its decomposition.[10]

Reaction with Hydroxyl Radicals (OH)
The reaction of peroxynitric acid with hydroxyl radicals is a significant sink for PNA in the

atmosphere.[9]

Reaction: HO₂NO₂ + OH → Products

The main products of this reaction are water (H₂O), molecular oxygen (O₂), and nitrogen

dioxide (NO₂).[9]

Quantitative Data for Reaction with OH
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Visualizing the Pathways
The following diagrams illustrate the core formation and decomposition pathways of

peroxynitric acid.
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Caption: Formation and major decomposition pathways of peroxynitric acid (HO₂NO₂).

Experimental Protocols
The study of peroxynitric acid kinetics often involves its in-situ generation and subsequent

monitoring of its decay or reaction products. Below are generalized methodologies based on

cited literature.
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Synthesis of Peroxynitric Acid
A common laboratory method for the synthesis of PNA involves the reaction of nitronium

tetrafluoroborate (NO₂BF₄) with concentrated hydrogen peroxide (H₂O₂).[11]

Protocol:

In a nitrogen-purged glove box, slowly add approximately 1 gram of NO₂BF₄ to 95+% by

weight H₂O₂.

Maintain the reaction mixture at a low temperature (around 273 K) using a jacketed glass

vessel with circulating chilled water.

After the synthesis is complete, transfer the mixture to a glass bubbler immersed in an ice

water bath.

Purge the bubbler with an inert carrier gas (e.g., N₂) to introduce the gaseous PNA into the

experimental system. Note that this synthesis produces impurities, primarily H₂O₂, which

must be quantified.[11]

Another method involves the reaction of acidified H₂O₂ and sodium nitrite (NaNO₂).[12]

Protocol:

Prepare solutions of H₂O₂ and NaNO₂.

Mix the solutions at acidic pH values (ranging from 2.4 to 5.9).[12]

The in-situ formation of peroxynitrous acid (a related species) and peroxynitric acid occurs,

which can then be used for further study.

Kinetic Measurements using a Flow Tube Apparatus
Flow tubes are frequently used to study the kinetics of gas-phase reactions of PNA.

Experimental Workflow:
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PNA Introduction: Introduce a known concentration of synthesized PNA into a temperature-

controlled glass flow tube using an inert carrier gas (e.g., N₂ at 3-25 torr).[11]

Reactant Addition: Introduce a known concentration of a reactant (e.g., NO for thermal

decomposition studies or OH radicals) into the flow tube.

Reaction and Detection: Allow the reaction to proceed along the length of the flow tube.

Monitoring: Use a detection method, such as laser-induced fluorescence (LIF) for OH

radicals or chemical ionization mass spectrometry (CIMS) for PNA and other species, at a

fixed point downstream to measure the concentration of relevant species.[1][9]

Data Analysis: By varying the reaction time (by changing the flow velocity or the position of

the reactant injector) and the concentrations of the reactants, the rate coefficients can be

determined.
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Caption: Generalized experimental workflow for studying peroxynitric acid kinetics.

Conclusion
This guide has provided a detailed overview of the formation and decomposition pathways of

peroxynitric acid, supported by quantitative data and experimental methodologies. The

equilibrium between the formation of PNA from HO₂ and NO₂ and its thermal decomposition is
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a critical factor in determining its atmospheric lifetime and its role as a reservoir species.

Photolysis and reactions with other radicals, particularly OH, represent significant loss

mechanisms that influence the atmospheric budgets of HOₓ and NOₓ. The experimental

protocols outlined provide a foundation for researchers to investigate these and other reactions

involving this important atmospheric and potentially biological molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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